2-{[N-(dimethylsulfamoyl)-N-phenylglycyl]amino}-N-(2-methoxyethyl)benzamide
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Overview
Description
2-{2-[(DIMETHYLSULFAMOYL)(PHENYL)AMINO]ACETAMIDO}-N-(2-METHOXYETHYL)BENZAMIDE is a complex organic compound with a molecular formula of C20H26N4O5S. This compound is known for its unique chemical structure, which includes a dimethylsulfamoyl group, a phenyl group, and a methoxyethyl group. It has various applications in scientific research, particularly in the fields of chemistry and biology.
Preparation Methods
The synthesis of 2-{2-[(DIMETHYLSULFAMOYL)(PHENYL)AMINO]ACETAMIDO}-N-(2-METHOXYETHYL)BENZAMIDE typically involves multiple steps, including the formation of intermediate compounds. The synthetic route often starts with the preparation of the dimethylsulfamoyl group, followed by the introduction of the phenyl group and the methoxyethyl group. The reaction conditions usually involve the use of specific reagents and catalysts to facilitate the formation of the desired compound. Industrial production methods may vary, but they generally follow similar synthetic routes with optimization for large-scale production.
Chemical Reactions Analysis
This compound undergoes various types of chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions, leading to the formation of oxidized derivatives.
Reduction: Reduction reactions can convert the compound into reduced forms, often using reducing agents like hydrogen or metal hydrides.
Substitution: The compound can undergo substitution reactions, where one functional group is replaced by another. Common reagents for these reactions include halogens and nucleophiles.
Hydrolysis: The compound can be hydrolyzed to break down into smaller components, typically using acidic or basic conditions.
Scientific Research Applications
2-{2-[(DIMETHYLSULFAMOYL)(PHENYL)AMINO]ACETAMIDO}-N-(2-METHOXYETHYL)BENZAMIDE has several applications in scientific research:
Chemistry: It is used as a reagent in various organic synthesis reactions, including coupling reactions and the formation of complex molecules.
Biology: The compound is studied for its potential biological activities, including its interactions with proteins and enzymes.
Medicine: Research is ongoing to explore its potential therapeutic applications, such as its role in drug development and its effects on biological pathways.
Industry: The compound is used in the development of new materials and chemical products, leveraging its unique chemical properties.
Mechanism of Action
The mechanism of action of 2-{2-[(DIMETHYLSULFAMOYL)(PHENYL)AMINO]ACETAMIDO}-N-(2-METHOXYETHYL)BENZAMIDE involves its interaction with specific molecular targets, such as enzymes and receptors. The compound can bind to these targets, modulating their activity and influencing various biochemical pathways. The exact molecular targets and pathways involved depend on the specific application and context of its use.
Comparison with Similar Compounds
When compared to similar compounds, 2-{2-[(DIMETHYLSULFAMOYL)(PHENYL)AMINO]ACETAMIDO}-N-(2-METHOXYETHYL)BENZAMIDE stands out due to its unique combination of functional groups. Similar compounds include:
- N-(butan-2-yl)-2-{2-[(dimethylsulfamoyl)(phenyl)amino]acetamido}benzamide
- 2-{[N-(Dimethylsulfamoyl)-N-phenylglycyl]amino}-N-(2-methoxyethyl)benzamide These compounds share some structural similarities but differ in their specific functional groups and overall chemical properties. The uniqueness of 2-{2-[(DIMETHYLSULFAMOYL)(PHENYL)AMINO]ACETAMIDO}-N-(2-METHOXYETHYL)BENZAMIDE lies in its specific arrangement of functional groups, which imparts distinct chemical and biological activities.
Properties
Molecular Formula |
C20H26N4O5S |
---|---|
Molecular Weight |
434.5 g/mol |
IUPAC Name |
2-[[2-[N-(dimethylsulfamoyl)anilino]acetyl]amino]-N-(2-methoxyethyl)benzamide |
InChI |
InChI=1S/C20H26N4O5S/c1-23(2)30(27,28)24(16-9-5-4-6-10-16)15-19(25)22-18-12-8-7-11-17(18)20(26)21-13-14-29-3/h4-12H,13-15H2,1-3H3,(H,21,26)(H,22,25) |
InChI Key |
ZNPLZMPYXCSNBH-UHFFFAOYSA-N |
Canonical SMILES |
CN(C)S(=O)(=O)N(CC(=O)NC1=CC=CC=C1C(=O)NCCOC)C2=CC=CC=C2 |
Origin of Product |
United States |
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